Cas no 21995-32-4 (Sulfuric acid, ammoniumlanthanum(3+) salt (2:1:1) (8CI,9CI))

• Product Name: Sulfuric acid, ammoniumlanthanum(3+) salt (2:1:1) (8CI,9CI)
• CAS No: 21995-32-4
• MF: H₄LaNO₈S₂
• MW: 349.069160461426
• CID: 286463
• PubChem ID: 56843854
• Update Time: 2025-04-19

Sulfuric acid, ammoniumlanthanum(3+) salt (2:1:1) (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid, ammoniumlanthanum(3+) salt (2:1:1) (8CI,9CI)
• ammonium lanthanum(+3) cation disulfate
• Ammonium lanthanum(3+) disulphate
• NS00084465
• 21995-32-4
• EINECS 244-702-7

• Inchi： 1S/La.H3N.2H2O4S/c;;2*1-5(2,3)4/h;1H3;2*(H2,1,2,3,4)/q+3;;;/p-3
• InChI Key： ZTSZHNPFZDMIFW-UHFFFAOYSA-K
• SMILES： [La+3].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].[NH4+]

Computed Properties

• Exact Mass: 507.75842
• Monoisotopic Mass: 348.844196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178Ų

Experimental Properties

• PSA: 283.76